![molecular formula C23H30N2O5S B254836 isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate](/img/structure/B254836.png)
isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
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Overview
Description
Isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate, also known as IITC, is a synthetic compound that has gained attention due to its potential in scientific research. In
Mechanism of Action
The mechanism of action of isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is not fully understood. However, studies have shown that it inhibits the activity of various enzymes involved in cancer cell growth and proliferation. It also induces apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has antioxidant properties, which protect cells from oxidative damage. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate in lab experiments is its potential as a therapeutic agent for various diseases. It also has low toxicity and high solubility, which makes it easy to use in experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret results.
Future Directions
There are many future directions for the study of isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate. One possible direction is to further investigate its potential as a therapeutic agent for cancer and other diseases. Another direction is to explore its mechanism of action in more detail. Additionally, the development of more efficient synthesis methods for this compound could lead to more widespread use in scientific research.
Synthesis Methods
The synthesis of isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate involves the reaction of 2-amino-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid with 4-isobutoxy-3-methoxybenzaldehyde and 2-aminothiophenol in the presence of a catalyst. The resulting product is then treated with isopropyl chloroformate to form this compound.
Scientific Research Applications
Isopropyl 6-(4-isobutoxy-3-methoxyphenyl)-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has shown potential in scientific research as a potential therapeutic agent for various diseases. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. In vitro and in vivo studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis.
properties
Molecular Formula |
C23H30N2O5S |
---|---|
Molecular Weight |
446.6 g/mol |
IUPAC Name |
propan-2-yl 6-[3-methoxy-4-(2-methylpropoxy)phenyl]-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate |
InChI |
InChI=1S/C23H30N2O5S/c1-13(2)12-29-17-8-7-16(11-18(17)28-6)21-20(22(27)30-14(3)4)15(5)24-23-25(21)19(26)9-10-31-23/h7-8,11,13-14,21H,9-10,12H2,1-6H3 |
InChI Key |
HLLKZCBRWDAWMR-UHFFFAOYSA-N |
SMILES |
CC1=C(C(N2C(=O)CCSC2=N1)C3=CC(=C(C=C3)OCC(C)C)OC)C(=O)OC(C)C |
Canonical SMILES |
CC1=C(C(N2C(=O)CCSC2=N1)C3=CC(=C(C=C3)OCC(C)C)OC)C(=O)OC(C)C |
Origin of Product |
United States |
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